
Comparative analysis of weight gain in broilers
treated with Diclazuril versus other

coccidiostats

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diclazuril

Cat. No.: B1670474 Get Quote

Diclazuril's Efficacy in Enhancing Broiler Weight
Gain: A Comparative Analysis
A comprehensive review of experimental data indicates that Diclazuril is a highly effective

coccidiostat for improving weight gain in broiler chickens, often demonstrating superior or

comparable performance to other widely used anticoccidial agents. This guide provides a

detailed comparison of Diclazuril with other chemical and ionophorous coccidiostats,

supported by experimental data and methodologies, to assist researchers, scientists, and drug

development professionals in making informed decisions.

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

is a major economic concern in the poultry industry, leading to reduced growth rates, poor feed

conversion, and increased mortality.[1][2][3] Anticoccidial drugs are crucial for managing this

disease, and they are broadly classified as coccidiostats, which arrest parasite development,

and coccidiocides, which kill the parasite.[3][4] Diclazuril, a synthetic chemical coccidiostat,

has been shown to be highly efficacious against a broad spectrum of Eimeria species.[5]

Comparative Performance of Diclazuril
Numerous studies have evaluated the performance of Diclazuril in comparison to other

anticoccidial agents. These studies consistently highlight Diclazuril's ability to improve body
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weight gain and feed conversion ratios (FCR) in broilers challenged with Eimeria.

Diclazuril vs. Ionophorous Coccidiostats
Ionophores, such as salinomycin, monensin, lasalocid, maduramycin, and semduramicin, have

been a mainstay of coccidiosis control for decades.[3] They act by disrupting the ion balance

across the parasite's cell membrane.[5]

Experimental data from a 42-day floor pen study demonstrated that a shuttle program involving

Diclazuril in the grower feed (following salinomycin in the starter feed) resulted in significantly

improved weight gain and feed conversion compared to continuous use of salinomycin,

monensin, or lasalocid.[6][7][8] In this study, birds treated with the Diclazuril shuttle program

had the highest body weight and the best feed conversion ratio among all treatment groups.[6]

[7]

Another study comparing Diclazuril with salinomycin and monensin also found that Diclazuril
treatment led to better performance in terms of weight gain.[9][10] However, it is worth noting

that in the absence of a coccidiosis challenge, some studies have reported that anticoccidial

drugs, including Diclazuril and various ionophores, can have adverse effects on chicken

performance and intestinal morphology.[11][12]

Table 1: Comparative Efficacy of Diclazuril and Ionophorous Coccidiostats on Broiler

Performance (42-day study)

Treatment Group Mean Weight Gain (kg)
Feed Conversion Ratio
(FCR)

Unmedicated Control 1.921 1.994

Salinomycin - Diclazuril Shuttle 2.156 1.856

Salinomycin (continuous) 2.023 1.913

Monensin (continuous) 2.012 1.914

Lasalocid (continuous) 2.037 1.936

Data sourced from Conway et al. (2001).[6][7]
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Diclazuril vs. Other Chemical Coccidiostats
Diclazuril has also been benchmarked against other synthetic anticoccidials like toltrazuril,

nicarbazin, and zoalene.

In a comparative study, a shuttle program with Diclazuril in the starter feed followed by

salinomycin in the grower feed showed superior weight gain compared to shuttle programs

using nicarbazin or zoalene in the starter feed.[6][7][8] The Diclazuril-treated group also

demonstrated a significantly better feed conversion ratio.[6][7]

When compared to toltrazuril, another triazinetrione compound, studies have shown both to be

effective. However, some research in murine models suggests that toltrazuril may lead to

significantly higher body weight gain compared to Diclazuril.[13][14][15] A study in calves,

however, reported a significantly higher average daily weight gain in the diclazuril-treated

group compared to the toltrazuril group over a 78-day period.[16][17]

Table 2: Comparative Efficacy of Diclazuril and Other Chemical Coccidiostats in a Shuttle

Program on Broiler Performance (42-day study)

Treatment Group (Starter -
Grower)

Mean Weight Gain (kg)
Feed Conversion Ratio
(FCR)

Unmedicated Control 2.035 2.017

Diclazuril - Salinomycin 2.250 1.847

Nicarbazin - Salinomycin 2.201 1.876

Narasin + Nicarbazin -

Salinomycin
2.181 1.901

Zoalene - Salinomycin 2.115 1.942

Data sourced from Conway et al. (2001).[6][7]

Experimental Protocols
The data presented is derived from well-controlled floor pen studies designed to simulate

commercial broiler production conditions.
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General Experimental Workflow

Experimental Setup

Coccidial Challenge

Monitoring and Data Collection

Day 1: 
One-day-old chicks randomly allotted to pens

Provision of starter feed with designated anticoccidial

Throughout the 42-day study: 
Record weight gain, feed consumption, and mortality

Day 15 or 22: 
Inoculation with mixed Eimeria species via feed

Day 22-37: 
Switch to grower feed with designated anticoccidial

6 days post-inoculation: 
Coccidial lesion scoring

Day 38-42: 
Switch to unmedicated finisher feed

Click to download full resolution via product page

Caption: Generalized workflow for a 42-day broiler floor pen study.

Key Methodological Details from a Representative Study
(Conway et al., 2001)[6][7][8]
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Animals: Commercial broiler chickens (Ross x Ross or Ross x Cobb), with 50 birds (25 male,

25 female) per pen.

Housing: Floor pens with fresh litter.

Experimental Design: Randomized complete block design with 10 replicate pens per

treatment group.

Diets: Standard starter, grower, and finisher diets. Anticoccidials were added to the starter

(Days 0-21) and grower (Days 22-37) feeds. The finisher feed (Days 38-42) was

unmedicated.

Coccidial Challenge: Birds were inoculated via their feed on Day 15 or 22 with a mixed

inoculum of Eimeria acervulina, Eimeria maxima, and Eimeria tenella.

Data Collection:

Weight Gain and Feed Consumption: Measured for each pen at the end of the study.

Feed Conversion Ratio (FCR): Calculated from weight gain and feed consumption data.

Lesion Scoring: Performed on four birds per pen at 6 days post-inoculation to assess the

severity of intestinal lesions.

Mortality: Recorded daily.

Mechanism of Action
The mode of action of different coccidiostats varies, which can influence their efficacy and the

potential for resistance development.
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Ionophores (e.g., Salinomycin, Monensin)

Diclazuril

Ionophore Parasite Cell Membrane Disruption of Ion Transport 
(Na+, K+, Ca2+) Parasite Death

Diclazuril Parasite Nucleus Inhibition of Nucleic Acid Synthesis Arrested Development 
(Schizonts, Gametocytes)

Click to download full resolution via product page

Caption: Simplified mechanism of action for Ionophores and Diclazuril.

Ionophores create pores in the parasite's cell membrane, leading to an uncontrolled influx of

ions and ultimately cell death.[5] Diclazuril, on the other hand, is thought to interfere with

nucleic acid synthesis within the parasite's nucleus, thereby arresting its development at

various stages of its life cycle.[7]

Conclusion
The available scientific literature and experimental data strongly support the use of Diclazuril
as an effective tool for controlling coccidiosis and improving weight gain in broiler chickens. In

direct comparisons, Diclazuril often outperforms or is comparable to many other chemical and

ionophorous coccidiostats. Its efficacy, particularly in shuttle programs, makes it a valuable

component of a comprehensive coccidiosis control strategy. Researchers and drug

development professionals should consider these findings when designing new anticoccidial

programs and therapies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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